6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one

• IUPAC Name: 6-methyl-3-(1-phenylethylamino)-4H-1,2,4-triazin-5-one
• InChI: InChI=1S/C12H14N4O/c1-8(10-6-4-3-5-7-10)13-12-14-11(17)9(2)15-16-12/h3-8H,1-2H3,(H2,13,14,16,17)
• InChI Key: GNOPNPLJPABZCQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(NC1=O)NC(C)C2=CC=CC=C2
• Molecular Formula: C12H14N4O
• Molecular Weight: 230.27 g/mol

Description

6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known by the name of MPTP, and it has a unique chemical structure that makes it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of 6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one is not fully understood. However, it is believed to act as a monoamine oxidase inhibitor (MAOI) and cause neurotoxicity by selectively destroying dopaminergic neurons.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are complex and varied. This compound has been shown to cause neurotoxicity, leading to the destruction of dopaminergic neurons. It has also been shown to induce oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using 6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one in lab experiments include its unique chemical structure, which makes it an attractive candidate for further research. However, the limitations of using this compound in lab experiments include its potential toxicity and neurotoxicity, which can make it difficult to study.

Future Directions

There are many future directions for research on 6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one. Some of these directions include studying the compound's potential use as an anti-cancer agent, determining its mechanism of action, and investigating its potential use in the treatment of various neurodegenerative disorders. Additionally, further research is needed to determine the potential side effects and toxicity of this compound.

Synthesis Methods

The synthesis of 6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one can be achieved through various methods. One of the most commonly used methods is the reaction of 2,4,6-trichloro-1,3,5-triazine with N-phenylethylamine in the presence of a base such as sodium hydroxide. This reaction results in the formation of this compound.

Scientific Research Applications

The scientific research applications of 6-methyl-3-[(1-phenylethyl)amino]-1,2,4-triazin-5(4H)-one are vast and diverse. This compound has been studied extensively for its potential use in the treatment of various diseases such as Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders. It has also been studied for its potential use as an anti-cancer agent.